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Compound of Interest

Compound Name: N,N,4-Trimethylpiperidin-4-amine

Cat. No.: B3332500 Get Quote

This technical guide provides a comprehensive overview of N,N,4-Trimethylpiperidin-4-amine
and related compounds, with a focus on their chemical properties, synthesis, and experimental

protocols. This document is intended for researchers, scientists, and professionals in the field

of drug development and chemical synthesis.

Chemical Identification and the Case of "N,N,4-
Trimethylpiperidin-4-amine"
A direct search for the CAS number of "N,N,4-Trimethylpiperidin-4-amine" does not yield a

specific entry in major chemical databases. This suggests that this particular compound may be

novel, not widely studied, or that the nomenclature might be ambiguous. The most closely

related and well-documented compound is N,N-Dimethylpiperidin-4-amine. Given the similarity

in naming, it is plausible that inquiries for the "trimethyl" variant are intended to refer to the

"dimethyl" compound.

Therefore, this guide will primarily focus on N,N-Dimethylpiperidin-4-amine (CAS Number:

50533-97-6), while also addressing other related trimethylated structures.

N,N-Dimethylpiperidin-4-amine: Properties and
Synthesis
N,N-Dimethylpiperidin-4-amine, also known as 4-(dimethylamino)piperidine, is a heterocyclic

amine that serves as a versatile building block in organic synthesis.[1][2]
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Chemical and Physical Properties
The key physicochemical properties of N,N-Dimethylpiperidin-4-amine are summarized in the

table below.[1][2]

Property Value

CAS Number 50533-97-6

Molecular Formula C₇H₁₆N₂

Molecular Weight 128.22 g/mol

IUPAC Name N,N-dimethylpiperidin-4-amine

Synonyms
4-(dimethylamino)piperidine, 4-

Dimethylaminopiperidine

Physical Form Solid

Synthesis of N,N-Dimethylpiperidin-4-amine
A common and effective method for the synthesis of N,N-Dimethylpiperidin-4-amine is the

reductive amination of a protected piperidone derivative.

This protocol is adapted from a known synthetic route.[3]

Materials:

1-(tert-Butoxycarbonyl)-4-piperidone

Dimethylamine hydrochloride

Sodium cyanoborohydride

Methanol

Concentrated Hydrochloric Acid (HCl)

2M Sodium Hydroxide (NaOH) solution
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Dichloromethane (CH₂Cl₂)

Anhydrous Sodium Sulfate (Na₂SO₄)

Deionized Water (H₂O)

Procedure:

To a solution of 1-(tert-Butoxycarbonyl)-4-piperidone (998 mg, 4.75 mmol) in methanol (15

mL), add dimethylamine hydrochloride (800 mg, 9.8 mmol) and sodium cyanoborohydride

(270 mg, 4.3 mmol) at room temperature.

Stir the reaction mixture for 4 days.

Add concentrated HCl (10 mL) and reduce the volume of the reaction mixture in vacuo.

Dissolve the resulting residue in H₂O (30 mL).

Adjust the pH of the aqueous solution to 10 using a 2M NaOH solution.

Extract the aqueous solution with dichloromethane (3 x 20 mL).

Combine the organic extracts and dry over anhydrous Na₂SO₄.

Remove the solvent in vacuo to yield N,N-Dimethylpiperidin-4-amine.
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Reactants

Reaction Workup Product

1-(tert-Butoxycarbonyl)-4-piperidone

Stir at RT for 4 days

Dimethylamine hydrochloride

Sodium cyanoborohydride

Methanol

Add conc. HCl Reduce volume in vacuo Dissolve in H₂O Adjust pH to 10 with 2M NaOH Extract with CH₂Cl₂ Dry over Na₂SO₄ Remove solvent in vacuo N,N-Dimethylpiperidin-4-amine

Click to download full resolution via product page

Caption: Reductive amination synthesis of N,N-Dimethylpiperidin-4-amine.

Other Trimethylated Piperidine Amines
While "N,N,4-Trimethylpiperidin-4-amine" is not readily identified, other isomers and related

compounds exist. For instance, 4-(aminomethyl)-N,N,1-trimethylpiperidin-4-amine has been

documented. The presence of multiple methyl groups on the piperidine ring and the amine

functionalities can lead to a wide range of isomers with potentially distinct biological and

chemical properties. The synthesis of such substituted piperidines often involves multi-step

reaction sequences, including reductive aminations, alkylations, and ring-forming reactions.[4]

[5]

Applications and Significance
Piperidine derivatives are crucial scaffolds in medicinal chemistry. 4-Aminopiperidine moieties,

in particular, are found in a variety of biologically active compounds. N,N-Dimethylpiperidin-4-

amine and its analogues are valuable intermediates in the synthesis of pharmaceuticals. Their
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structural features can influence the modulation of targets such as N-methyl-D-aspartate

(NMDA) receptors.[6]

Conclusion
While the specific compound "N,N,4-Trimethylpiperidin-4-amine" remains elusive in common

chemical databases, the closely related and well-characterized N,N-Dimethylpiperidin-4-amine

(CAS: 50533-97-6) serves as a critical synthetic intermediate. The provided experimental

protocol for its synthesis via reductive amination offers a reliable method for its preparation.

The exploration of piperidine derivatives continues to be a significant area of research,

particularly in the development of new therapeutic agents. Researchers interested in

trimethylated piperidine amines should consider the synthesis and evaluation of specific

isomers to explore their unique properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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